Cas no 103-44-6 (2-Ethylhexyl vinyl ether)

• Product Name: 2-Ethylhexyl vinyl ether
• CAS No: 103-44-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00053800
• CID: 170051
• PubChem ID: 87571536
• Update Time: 2025-10-29

2-Ethylhexyl vinyl ether Chemical and Physical Properties

Names and Identifiers

• Heptane,3-[(ethenyloxy)methyl]-
• 2-Ethylhexyl Vinyl Ether
• VINYL 2-ETHYLHEXYL ETHER
• 3-(ethenoxymethyl)heptane
• Isooctyl Vinyl Ether
• NSC 24170
• Rapi-Cure EHVE
• 2-ethylhexoxyethylene
• ether,2-ethylhexylvinyl
• 1-ETHENOXY-2-ETHYLHEXANE
• Ether, 2-ethylhexyl vinyl
• 2-ethylhexylvinylether
• Heptane, 3-[(ethenyloxy)methyl]-
• Heptane, 3-((ethenyloxy)methyl)-
• DSSAWHFZNWVJEC-UHFFFAOYSA-N
• 3-((Vinyloxy)methyl)heptane
• DSSAWHFZNWVJEC-UHFFFAOYSA-
• (2-Ethyl-
• WLN: 4Y2 & 1O1U1
• LS-13887
• 103-44-6
• UNII-K4Y1DC6DFA
• NS00010657
• AKOS009158383
• 2-Ethylhexyl vinyl ether, 98%
• AI3-25059
• 1-[(2-Ethylhexyl)oxy]ethylene #
• I0148
• (2-Ethyl-1-hexyl) vinyl ether
• BRN 1750721
• K4Y1DC6DFA
• SCHEMBL36288
• NSC24170
• 4-01-00-02056 (Beilstein Handbook Reference)
• InChI=1/C10H20O/c1-4-7-8-10(5-2)9-11-6-3/h6,10H,3-5,7-9H2,1-2H3
• CS-0077070
• DTXSID20870444
• D91089
• MFCD00053800
• EINECS 203-111-4
• Q27281968
• 2-Ethylhexyl vinyl ether

• MDL： MFCD00053800
• Inchi： 1S/C10H20O/c1-4-7-8-10(5-2)9-11-6-3/h6,10H,3-5,7-9H2,1-2H3
• InChI Key： DSSAWHFZNWVJEC-UHFFFAOYSA-N
• SMILES： O(C=C)CC(CC)CCCC
• BRN： 1750721

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Liquid
• Density: 0.816 g/mL at 25 °C(lit.)
• Melting Point: −85 °C (lit.)
• Boiling Point: 177°C(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.428(lit.)
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.36290
• Solubility: Slightly soluble in water.

2-Ethylhexyl vinyl ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H302-H313-H316-H373-H411
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P273-P280-P301+P312+P330-P303+P361+P353-P312-P370+P378-P391-P403+P235-P501
• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-27
• Safety Instruction： S28; S36/37; S45
• RTECS：KO0175000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R22; R27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Ethylhexyl vinyl ether

Professional Introduction to 2-Ethylhexyl Vinyl Ether (CAS No. 103-44-6)

2-Ethylhexyl vinyl ether, with the chemical formula C₁₀H₁₈O, is a versatile organic compound widely recognized for its applications in the chemical and pharmaceutical industries. Its CAS number, CAS No. 103-44-6, uniquely identifies it in scientific and commercial contexts, underscoring its significance in various synthetic processes. This compound is particularly valued for its role as an intermediate in the production of polymers, coatings, and specialty chemicals, reflecting its broad utility and industrial relevance.

The molecular structure of 2-Ethylhexyl vinyl ether consists of an ethylhexyl group attached to a vinyl ether functional group. This configuration imparts unique reactivity, making it a valuable building block in organic synthesis. The presence of the vinyl ether moiety allows for polymerization reactions, while the ethylhexyl chain enhances solubility and compatibility with other organic substrates. These characteristics have positioned 2-Ethylhexyl vinyl ether as a key component in the development of advanced materials and pharmaceutical intermediates.

In recent years, research has highlighted the growing importance of 2-Ethylhexyl vinyl ether in the field of drug development. Its ability to undergo controlled polymerization has opened new avenues for creating biodegradable polymers that are increasingly used in drug delivery systems. These polymers can be tailored to release therapeutic agents at specific rates, improving treatment efficacy and patient compliance. Furthermore, the compound's role in synthesizing complex molecules has been leveraged in the production of novel pharmaceuticals targeting various diseases.

The pharmaceutical industry has also explored the use of 2-Ethylhexyl vinyl ether as a solvent and reactant in synthetic pathways leading to active pharmaceutical ingredients (APIs). Its stability under a wide range of conditions makes it an ideal candidate for multi-step syntheses that require precise control over reaction parameters. Additionally, its low toxicity profile has made it a preferred choice for applications involving human exposure, aligning with regulatory standards and safety protocols.

Beyond pharmaceuticals, 2-Ethylhexyl vinyl ether finds extensive use in industrial applications such as coatings and adhesives. Its incorporation into polymer formulations enhances durability and flexibility, making it suitable for high-performance materials used in automotive, aerospace, and construction industries. The compound's ability to form stable copolymers with other monomers has led to innovations in material science, enabling the development of next-generation products with improved properties.

The environmental impact of using 2-Ethylhexyl vinyl ether has also been a subject of interest. Studies have demonstrated its potential biodegradability under certain conditions, suggesting that it can be an environmentally friendly alternative to traditional solvents. This aligns with global efforts to reduce the ecological footprint of chemical manufacturing processes. Moreover, research into green chemistry principles has inspired new methodologies for synthesizing derivatives of 2-Ethylhexyl vinyl ether that minimize waste and energy consumption.

In conclusion, 2-Ethylhexyl vinyl ether (CAS No. 103-44-6) is a multifaceted compound with significant applications across multiple industries. Its versatility as a synthetic intermediate underscores its importance in modern chemistry and material science. As research continues to uncover new uses and refine existing applications, the role of this compound is expected to expand further, driving innovation and progress in both academic and industrial settings.